Cas no 24056-60-8 (3,3-Diphenylpiperidine hydrochloride)

• Product Name: 3,3-Diphenylpiperidine hydrochloride
• CAS No: 24056-60-8
• MF: C₁₇H₂₀ClN
• MW: 273.800403594971
• MDL: MFCD04113618
• CID: 4789253
• Update Time: 2026-02-27

3,3-Diphenylpiperidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Diphenylpiperidine hydrochloride
• 3,3-DIPHENYLPIPERIDINE HCL
• C17H19N.HCl
• 3,3-Diphenylpiperidine, HCl
• 3,3-diphenylpiperidine;hydrochloride
• 5246AH
• AR1460
• 3,3-DIPHENYL PIPERIDINE HYDROCHLORIDE

• MDL： MFCD04113618
• Inchi： 1S/C17H19N.ClH/c1-3-8-15(9-4-1)17(12-7-13-18-14-17)16-10-5-2-6-11-16;/h1-6,8-11,18H,7,12-14H2;1H
• InChI Key： OKUKAYBAYQSEQM-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC(C2C=CC=CC=2)(C2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 230
• Topological Polar Surface Area: 12

3,3-Diphenylpiperidine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 3,3-Diphenylpiperidine hydrochloride

3,3-Diphenylpiperidine Hydrochloride (CAS No. 24056-60-8): A Comprehensive Overview

3,3-Diphenylpiperidine hydrochloride (CAS No. 24056-60-8) is a significant organic compound widely utilized in pharmaceutical research and chemical synthesis. This compound, known for its unique structural properties, has garnered attention in various scientific and industrial applications. In this article, we delve into the chemical properties, applications, and market trends of 3,3-diphenylpiperidine HCl, while addressing common queries and trends in the field.

The molecular formula of 3,3-diphenylpiperidine hydrochloride is C₁₇H₂₀ClN, with a molecular weight of 273.80 g/mol. Its structure features a piperidine ring substituted with two phenyl groups at the 3-position, making it a valuable intermediate in medicinal chemistry. Researchers often explore its potential in central nervous system (CNS) drug development, given its structural similarity to bioactive molecules.

One of the most frequently asked questions about 3,3-diphenylpiperidine HCl is its role in pharmaceutical research. Recent studies highlight its use as a building block for neuroactive compounds, particularly those targeting receptors in the brain. This aligns with the growing interest in CNS disorders and neurodegenerative diseases, which are hot topics in medical research today.

In addition to its pharmaceutical applications, 3,3-diphenylpiperidine hydrochloride is also employed in organic synthesis. Its robust structure allows for versatile chemical modifications, making it a preferred choice for creating novel heterocyclic compounds. This versatility is particularly relevant in the context of drug discovery and material science, where researchers seek innovative molecules with tailored properties.

The market demand for 3,3-diphenylpiperidine HCl has seen a steady rise, driven by its expanding applications in life sciences and chemical industries. Suppliers and manufacturers are increasingly focusing on high-purity grades to meet the stringent requirements of pharmaceutical companies. This trend reflects the broader shift toward precision chemistry and custom synthesis in the chemical sector.

Another area of interest is the safety and handling of 3,3-diphenylpiperidine hydrochloride. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and adequate ventilation, are recommended. This aligns with the increasing emphasis on laboratory safety and sustainable practices in scientific research.

From a synthetic chemistry perspective, 3,3-diphenylpiperidine HCl serves as a key intermediate in the preparation of more complex molecules. Its synthesis typically involves the reduction of corresponding ketones or the alkylation of piperidine derivatives. These methods are well-documented in the literature, making it accessible for researchers and industrial chemists alike.

Looking ahead, the future of 3,3-diphenylpiperidine hydrochloride appears promising, with ongoing research exploring its potential in new therapeutic areas and advanced materials. As the scientific community continues to uncover its versatility, this compound is likely to remain a staple in chemical and pharmaceutical laboratories worldwide.

In conclusion, 3,3-diphenylpiperidine hydrochloride (CAS No. 24056-60-8) is a multifaceted compound with significant applications in drug development, organic synthesis, and beyond. Its unique properties and growing market demand underscore its importance in modern chemistry. For researchers and industry professionals, understanding its potential is key to leveraging its benefits in innovative ways.